Cas no 90564-26-4 (Benzoicacid, 2-methoxy-3-nitro-, methyl ester)

Benzoicacid, 2-methoxy-3-nitro-, methyl ester structure

90564-26-4 structure

Product Name:Benzoicacid, 2-methoxy-3-nitro-, methyl ester

CAS No:90564-26-4

Molecular Formula:C₉H₉NO₅

Molecular Weight:211.171462774277

MDL:MFCD11045625

CID:796727

PubChem ID:590805

Benzoicacid, 2-methoxy-3-nitro-, methyl ester Properties

Names and Identifiers

- Benzoicacid, 2-methoxy-3-nitro-, methyl ester
- 2-methoxy-3-nitro-benzoic acid methyl ester
- METHYL-2-METHOXY-3-NITROBENZOATE
- o-Anisic acid, 3-nitro-, methyl ester (6CI, 7CI)
- 2-Methoxy-3-nitrobenzoic acid methyl ester
- Methyl 2-methoxy-3-nitrobenzoate
- 90564-26-4
- Benzoic acid, 2-methoxy-3-nitro-, methyl ester
- MFCD11045625
- Methyl2-methoxy-3-nitrobenzoate
- DA-32952
- W18482
- Methyl benzoate, 2-methoxy-3-nitro-
- CS-0130926
- AKOS025149132
- SY253933
- AS-67092
- AKOS025211556
- Methyyl benzoate, 2-methoxy-3-nitro-
- SCHEMBL1126945
- Methyl 2-methoxy-3-nitrobenzoate #
- 2-methoxy-3-nitrobenzoic acid methyl ester
- Methyl 2-methoxy-3-nitro-benzoate
- +Expand
- MDL： MFCD11045625
- InChIKey： PDQVHYWBXXTBTM-UHFFFAOYSA-N
- Inchi： 1S/C9H9NO5/c1-14-8-6(9(11)15-2)4-3-5-7(8)10(12)13/h3-5H,1-2H3
- SMILES： O=C(C1C(OC)=C([N+](=O)[O-])C=CC=1)OC

Computed Properties

Exact Mass: 211.04800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 211.048
Heavy Atom Count: 15
Complexity: 249
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Topological Polar Surface Area: 81.4A^2

Experimental Properties

LogP: 1.91320
PSA: 81.35000
Melting Point: 60 ºC
Solubility: Slightly soluble (1.5 g/l) (25 º C),
Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),

Benzoicacid, 2-methoxy-3-nitro-, methyl ester Security Information

Benzoicacid, 2-methoxy-3-nitro-, methyl ester Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzoicacid, 2-methoxy-3-nitro-, methyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IGO0-1g	Benzoic acid, 2-methoxy-3-nitro-, methyl ester	90564-26-4	97%	1g	$82.00	2024-04-20
A2B Chem LLC	AI60608-1g	methyl 2-methoxy-3-nitrobenzoate	90564-26-4	95%	1g	$17.00	2024-05-20
Aaron	AR00IGWC-100mg	Benzoic acid, 2-methoxy-3-nitro-, methyl ester	90564-26-4	98%	100mg	$5.00	2024-07-18
abcr	AB509586-100mg	Methyl 2-methoxy-3-nitrobenzoate, min. 99%; .	90564-26-4		100mg	€191.90
Alichem	A015001413-1g	Methyl 2-methoxy-3-nitrobenzoate	90564-26-4	97%	1g	$174.33	2023-08-31
Ambeed	A151492-250mg	Methyl 2-methoxy-3-nitrobenzoate	90564-26-4	98%	250mg	$13.0	2024-08-02
Apollo Scientific	OR912665-1g	Methyl 2-methoxy-3-nitrobenzoate	90564-26-4	98%	1g	£320.00	2023-08-31
Chemenu	CM133084-1g	methyl 2-methoxy-3-nitrobenzoate	90564-26-4	95+%	1g	$206
eNovation Chemicals LLC	Y0975402-5g	methyl 2-methoxy-3-nitrobenzoate	90564-26-4	95%	5g	$320	2022-09-05
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD00768-50g	methyl 2-methoxy-3-nitrobenzoate	90564-26-4	95%	50g	$1375	2023-09-07

Benzoicacid, 2-methoxy-3-nitro-, methyl ester Synthesis

Synthetic Circuit 1

85-38-1

74-88-4

90564-26-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, 0 °C → rt

Reference

: Synthesis of novel analogues of antimycin A3

Hu, Zilun; Jiang, Xiangjun; Han, Wei, Tetrahedron Letters, 2008, 49(35), 5192-5195

Synthetic Circuit 2

22621-41-6

74-88-4

90564-26-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 1 h, rt → 60 °C; 60 °C → rt
1.2 Reagents: Water ; 0 °C

Reference

: Highly Selective Inhibition of Tyrosine Kinase 2 (TYK2) for the Treatment of Autoimmune Diseases: Discovery of the Allosteric Inhibitor BMS-986165

Wrobleski, Stephen T. ; Moslin, Ryan ; Lin, Shuqun; Zhang, Yanlei; Spergel, Steven ; et al, Journal of Medicinal Chemistry, 2019, 62(20), 8973-8995

Synthetic Circuit 3

85-38-1

77-78-1

90564-26-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 20 h, rt

Reference

: Drug Design Targeting T-Cell Factor-Driven Epithelial-Mesenchymal Transition as a Therapeutic Strategy for Colorectal Cancer

Abraham, Adedoyin D.; Esquer, Hector; Zhou, Qiong; Tomlinson, Nicholas; Hamill, Brayden D.; et al, Journal of Medicinal Chemistry, 2019, 62(22), 10182-10203

Synthetic Circuit 4

22621-41-6

74-88-4

90564-26-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 70 °C

Reference

: An unusual macrocyclization reagent for highly selective one-pot synthesis of strained macrocyclic aromatic hexamers

Fu, Haoliang; Chang, Hu; Shen, Jie; Yu, Lin; Qin, Bo; et al, Chemical Communications (Cambridge, 2014, 50(27), 3582-3584

Synthetic Circuit 5

22621-41-6

74-88-4

90564-26-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 4 h, 70 °C

Reference

: Patterned recognition of amines and ammonium ions by a stimuli-responsive foldamer-based hexameric oligophenol host

Sun, Chang; Ren, Changliang; Wei, Yuchen; Qin, Bo; Zeng, Huaqiang, Chemical Communications (Cambridge, 2013, 49(46), 5307-5309

Synthetic Circuit 6

22621-41-6

74-88-4

90564-26-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 4 h, reflux

Reference

: Synthesis, Structural Investigations, Hydrogen-Deuterium Exchange Studies, and Molecular Modeling of Conformationally Stabilized Aromatic Oligoamides

Yan, Yan; Qin, Bo; Ren, Changliang; Chen, Xiuying; Yip, Yeow Kwan; et al, Journal of the American Chemical Society, 2010, 132(16), 5869-5879